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Compound of Interest

Compound Name: 2-Methylpentane

Cat. No.: B3029641 Get Quote

Welcome to the comprehensive technical support guide for the safe handling and storage of 2-
methylpentane (also known as isohexane). This document is designed for researchers,

scientists, and drug development professionals who utilize this solvent in their experiments.

The following sections provide in-depth, field-proven insights and protocols to ensure

operational safety and experimental integrity.

Section 1: Core Chemical Profile & Hazard
Identification
This section addresses the fundamental properties and inherent risks associated with 2-
methylpentane. Understanding these characteristics is the first step in establishing a safe

laboratory environment.

FAQ: What are the essential chemical and physical
properties of 2-methylpentane?
2-Methylpentane is a colorless liquid with a characteristic gasoline-like odor.[1] It is a

branched-chain alkane and is structurally an isomer of hexane.[1] Its physical properties are

critical for understanding its behavior, particularly its high volatility and flammability.

Table 1: Physicochemical Properties of 2-Methylpentane
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Property Value Source

Molecular Formula C6H14 [2]

Molecular Weight 86.18 g/mol [1][2]

Boiling Point 60.3 °C (140.5 °F) [3]

Melting Point -154 °C (-245 °F) [4]

Flash Point -32 °C (-25.6 °F) closed cup [5]

Autoignition Temp. 264 °C (507.2 °F) [2]

Vapor Pressure 197 hPa at 20 °C [2]

Explosion Limits
Lower: 1.2% by volume,

Upper: 7.0% by volume
[2][3]

Water Solubility 0.014 g/L at 20 °C (Insoluble) [2]

| Vapor Density | ~3.0 (Air = 1) |[2] |

The causality behind these properties dictates the necessary safety precautions. The low flash

point and wide explosive limits signify a high risk of fire and explosion. Vapors are heavier than

air, meaning they can accumulate in low-lying areas and travel to distant ignition sources.[5]

FAQ: What are the primary GHS hazards I must be aware
of when working with 2-methylpentane?
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-methylpentane is classified with multiple hazards that demand strict adherence

to safety protocols.[3][4]

Flammable Liquid (Category 2): H225 - Highly flammable liquid and vapor.[2][6] This is the

most immediate physical hazard. Vapors can form explosive mixtures with air, and the liquid

can be easily ignited by heat, sparks, or open flames.[3][5]

Aspiration Hazard (Category 1): H304 - May be fatal if swallowed and enters airways.[2][6]

Due to its low viscosity, if ingested, the liquid can be easily aspirated into the lungs, causing
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severe chemical pneumonitis, pulmonary edema, and potentially death.[3][5] This is why

inducing vomiting after ingestion is strictly contraindicated.[3][4][5]

Skin Irritation (Category 2): H315 - Causes skin irritation.[2][6] Prolonged or repeated contact

defats the skin, which can lead to dryness, cracking, and dermatitis.[5]

Specific Target Organ Toxicity - Single Exposure (Category 3): H336 - May cause drowsiness

or dizziness.[2][6] Inhalation of high concentrations of vapor can depress the central nervous

system, leading to symptoms like headache, dizziness, and nausea.[5]

Hazardous to the Aquatic Environment (Chronic, Category 2): H411 - Toxic to aquatic life

with long-lasting effects.[2][6] Releases into the environment must be avoided.[3]

Section 2: Engineering Controls & Personal
Protective Equipment (PPE)
Mitigating the risks identified above requires a combination of robust engineering controls and

appropriate PPE.

FAQ: What are the mandatory engineering controls for
handling 2-methylpentane?
The primary engineering control is to minimize vapor inhalation and prevent the buildup of

flammable concentrations.

Ventilation: Always handle 2-methylpentane in a well-ventilated area.[3][4] A certified

chemical fume hood is the standard for open-container operations.

Explosion-Proof Equipment: Use explosion-proof electrical, ventilating, and lighting

equipment in areas where 2-methylpentane is used or stored.[3][7] This prevents accidental

ignition from electrical sources.

Grounding and Bonding: To prevent the buildup of static electricity, which can ignite

flammable vapors, all metal containers and equipment used for transferring 2-
methylpentane must be properly grounded and bonded.[3][6]
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FAQ: What specific PPE should be worn during
experiments involving 2-methylpentane?
The selection of PPE is critical for preventing personal exposure.

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN

166 or NIOSH standards).[4]

Hand Protection: Use chemically resistant gloves (e.g., nitrile, Viton®). Always inspect gloves

for tears or holes before use and consult the manufacturer's data for breakthrough times.[4]

Skin and Body Protection: A flame-retardant lab coat is required. For larger quantities or

tasks with a high splash risk, wear flame-retardant antistatic protective clothing and

chemical-resistant aprons.[4][6]

Respiratory Protection: Respiratory protection is typically not needed if work is conducted

within a properly functioning fume hood.[2] In situations where ventilation is inadequate or

during a large spill response, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.[5]

Section 3: Safe Handling and Dispensing Protocol
The transfer of 2-methylpentane from a storage container to an experimental vessel is a high-

risk activity that requires a standardized procedure to prevent static discharge and spills.

Experimental Protocol: Transferring 2-Methylpentane
Preparation: Ensure the work area (e.g., fume hood) is clean and free of ignition sources

(open flames, hot plates, etc.).[3] Confirm that all necessary PPE is being worn correctly.

Grounding: Securely attach a grounding strap to the primary storage container (e.g., a metal

drum).

Bonding: Attach a bonding strap from the primary storage container to the receiving

container (e.g., a safety can or beaker). This equalizes the electrical potential between the

two containers.[3]
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Dispensing: Use a non-sparking tool (e.g., a brass wrench) to open the primary container.[3]

[4] Slowly dispense the required amount into the receiving container. Avoid splashing.

Sealing: Securely close both containers immediately after the transfer is complete.[3]

Cleanup: Remove the bonding and grounding straps. Wipe down any minor drips with an

absorbent pad and dispose of it as hazardous waste.
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Preparation

Transfer

Post-Transfer

1. Designate Work Area
(Fume Hood)

2. Remove Ignition Sources

3. Don Correct PPE

4. Ground Source Container

5. Bond Source to
Receiving Container

6. Dispense Slowly
(Use Non-Sparking Tools)

7. Securely Seal
Both Containers

8. Disconnect & Clean

Workflow for Safe Dispensing of 2-Methylpentane

Click to download full resolution via product page

Caption: Workflow for Safe Dispensing of 2-Methylpentane
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Section 4: Storage & Compatibility
Proper storage is essential for preventing fires, spills, and degradation of the chemical.

FAQ: What are the non-negotiable requirements for
storing 2-methylpentane?

Location: Store in a dedicated, fireproof, and well-ventilated flammables cabinet or room.[3]

[5] The storage area should be cool and dry.[4]

Container: Keep the container tightly closed to prevent vapor escape.[3][4] Containers must

be carefully resealed after opening and kept upright to prevent leakage.[3]

Ignition Sources: The storage area must be free of all heat and ignition sources.[6] "No

Smoking" signs should be prominently displayed.

Segregation: Store 2-methylpentane separated from strong oxidants (e.g., peroxides,

nitrates, halogens).[5] A violent reaction can occur upon contact.[5] Do not store in plastic

containers, as it can be attacked by the solvent.[5]

Section 5: Troubleshooting & Emergency Response
Even with meticulous planning, accidents can happen. A clear, rehearsed emergency plan is

crucial.

FAQ: What is the correct procedure for a small spill
(e.g., <100 mL) in a fume hood?

Alert: Alert personnel in the immediate area.

Contain: Ensure the fume hood sash is lowered.

Absorb: Cover the spill with a non-combustible absorbent material like sand, diatomaceous

earth, or a commercial solvent spill pad.[3][5] Do not use paper towels, which can increase

the surface area and fire risk.
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Collect: Using non-sparking tools, carefully scoop the absorbed material into a sealable,

properly labeled container for hazardous waste.[4]

Decontaminate: Wipe the spill area with soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.[3]

FAQ: What should I do in the event of a large spill or a
spill outside of a fume hood?
For any spill that is too large to handle safely, poses a fire risk, or involves personnel exposure,

follow the R.E.S.C.U.E. protocol.[8]

RESCUE: Evacuate the immediate area, assisting anyone who may have been exposed.

Use a safety shower or eyewash station if necessary.[8]

CONFINE: Close all doors to the affected area to confine the vapors.[8]

REPORT: Immediately report the spill to your institution's emergency response office (e.g.,

Environmental Health & Safety).[8] Provide details on the chemical, quantity, and location.

SECURE: Secure the area to prevent unauthorized entry.[8]

CLEANUP: Do not attempt to clean up a large spill yourself. Await the arrival of trained

emergency personnel.[8][9]
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Initial Assessment

Minor Spill Protocol Major Spill Protocol (R.E.S.C.U.E.)

Is the spill large
(>100mL) or outside

a fume hood?

Is there a fire
hazard or exposure?

No

1. RESCUE: Evacuate
2. CONFINE: Close doors

3. REPORT: Call EHS
4. SECURE: Prevent entry

Yes

1. Alert others
2. Contain with absorbent

3. Collect waste
4. Decontaminate area

No Yes

Decision Tree for 2-Methylpentane Spill Response

Click to download full resolution via product page

Caption: Decision Tree for 2-Methylpentane Spill Response

FAQ: What are the immediate first aid measures for
different types of exposure?
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Inhalation: Move the person to fresh air and keep them at rest. If breathing is difficult or they

feel unwell, seek immediate medical attention.[3][4]

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with

plenty of water and soap. If skin irritation occurs, get medical help.[3][5]

Eye Contact: Rinse cautiously with plenty of water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and refer for medical attention.[3][5]

Ingestion: Do NOT induce vomiting.[3][4][5] Rinse the mouth with water. Seek emergency

medical help immediately, as aspiration is a critical risk.[3][4]

Section 6: Waste Disposal
FAQ: How must I dispose of waste 2-methylpentane and
contaminated materials?
All waste containing 2-methylpentane, including used absorbent materials, contaminated

gloves, and empty containers, must be treated as hazardous waste.

Collection: Collect waste in a designated, leak-proof, and properly labeled container.

Disposal: The material should be disposed of by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[4] Do not discharge into sewer

systems or the environment.[3][4] Always follow your institution's and local regulations for

hazardous waste disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. echemi.com [echemi.com]

4. chemicalbook.com [chemicalbook.com]

5. ICSC 1262 - 2-METHYLPENTANE [chemicalsafety.ilo.org]

6. sigmaaldrich.com [sigmaaldrich.com]

7. airgas.com [airgas.com]

8. Hazardous Material Spill | Emergency Information [emergency.weill.cornell.edu]

9. umanitoba.ca [umanitoba.ca]

To cite this document: BenchChem. [Technical Support Center: 2-Methylpentane Safety
Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029641#safe-handling-and-storage-procedures-for-
2-methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.echemi.com/sds/2-methylpentane-pid_Seven2707.html
https://www.chemicalbook.com/msds/2-methylpentane_2.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1262&p_version=2
https://www.sigmaaldrich.com/US/en/sds/aldrich/68312
https://www.airgas.com/msds/016124.pdf
https://emergency.weill.cornell.edu/spills
https://umanitoba.ca/environmental-health-and-safety/sites/environmental-health-and-safety/files/2024-08/chemical-spill-response-procedure-1.pdf
https://www.benchchem.com/product/b3029641#safe-handling-and-storage-procedures-for-2-methylpentane
https://www.benchchem.com/product/b3029641#safe-handling-and-storage-procedures-for-2-methylpentane
https://www.benchchem.com/product/b3029641#safe-handling-and-storage-procedures-for-2-methylpentane
https://www.benchchem.com/product/b3029641#safe-handling-and-storage-procedures-for-2-methylpentane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029641?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

